1-(3-fluorophenyl)-3-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one

• IUPAC Name: 1-(3-fluorophenyl)-3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one
• InChI: InChI=1S/C18H10F2N4O2/c19-12-6-4-11(5-7-12)17-21-18(26-23-17)16-15(25)8-9-24(22-16)14-3-1-2-13(20)10-14/h1-10H
• InChI Key: NHZJJIQKACXGNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C18H10F2N4O2
• Molecular Weight: 352.3 g/mol

Description

1-(3-fluorophenyl)-3-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one is a useful research compound. Its molecular formula is C18H10F2N4O2 and its molecular weight is 352.301. The purity is usually 95%.
BenchChem offers high-quality 1-(3-fluorophenyl)-3-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-fluorophenyl)-3-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis : Research focused on the synthesis of heterocyclic compounds from 3-(indol-3-yl-methylene)-5-phenyl-2(3H)-furanone and its derivatives. These compounds were used to construct pyridazinones, oxadiazoles, and triazoles, demonstrating the compound's role in developing various heterocycles of synthetic and biological importance. The antimicrobial activities of these synthesized compounds were examined against several types of bacteria and fungi, highlighting their potential in creating new antimicrobial agents (Abou-Elmagd et al., 2015).

• Antimicrobial and Cytotoxicity Studies : Novel fluorinated pyrazole compounds incorporating pyridyl oxadiazole motifs were synthesized and evaluated for their antimicrobial activity and cytotoxicity. This research provides insight into the structure-activity relationship for this class of molecules, indicating the compound's utility in developing potential antimicrobial agents (Desai et al., 2016).

• Anticancer, Antiangiogenic, and Antioxidant Agents : A series of pyridazinone derivatives were synthesized and assessed for their inhibitory effects on cancer cell viability, demonstrating significant potential as anticancer, antiangiogenic, and antioxidant agents. This suggests the compound's applicability in cancer treatment and its role in inhibiting tumor progression (Kamble et al., 2015).